Cas no 2227716-84-7 ((1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol)

(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol structure
2227716-84-7 structure
Product Name:(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol
CAS No:2227716-84-7
MF:C9H8BrF3O
MW:269.058432579041
CID:5570039
PubChem ID:165657022
Update Time:2023-07-11

(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol
    • EN300-1955783
    • 2227716-84-7
    • Inchi: 1S/C9H8BrF3O/c1-5-2-6(4-7(10)3-5)8(14)9(11,12)13/h2-4,8,14H,1H3/t8-/m0/s1
    • InChI Key: XTGJZJQQIDLRTP-QMMMGPOBSA-N
    • SMILES: BrC1C=C(C)C=C(C=1)[C@@H](C(F)(F)F)O

Computed Properties

  • Exact Mass: 267.97106g/mol
  • Monoisotopic Mass: 267.97106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.2Ų

(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1955783-0.05g
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol
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$888.0 2023-09-17
Enamine
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Enamine
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EN300-1955783-5.0g
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol
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EN300-1955783-10.0g
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol
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Enamine
EN300-1955783-1g
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol
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$1057.0 2023-09-17
Enamine
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